4-Tert-butyl-2-(1-hydroxy-2-methylpropan-2-yl)-5-nitrophenol

• Molecular Formula: C14H21NO4
• Molecular Weight: 267.32 g/mol
• IUPAC Name: 4-tert-butyl-2-(1-hydroxy-2-methylpropan-2-yl)-5-nitrophenol
• InChI: InChI=1S/C14H21NO4/c1-13(2,3)9-6-10(14(4,5)8-16)12(17)7-11(9)15(18)19/h6-7,16-17H,8H2,1-5H3
• InChI Key: QWPPRYNAFSMARM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1[N+](=O)[O-])O)C(C)(C)CO

Description

4-Tert-butyl-2-(1-hydroxy-2-methylpropan-2-yl)-5-nitrophenol is a useful research compound. Its molecular formula is C14H21NO4 and its molecular weight is 267.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1M solution of lithium aluminum hydride in THF (11.80 mL, 11.80 mmol) was added to a solution of methyl 2-(5-tert-butyl-2-hydroxy-4-nitrophenyl)-2-methylpropanoate (5.36 g, 18.15 mmol) in THF (50 mL). The mixture was stirred at ambient temperature for 3 h, and then diluted with methanol. The mixture was acidified with 1N HCl (pH 1-2) and the aqueous phase was extracted with MTBE. The organic phase was dried in vacuo to afford 4-tert-butyl-2-(1-hydroxy-2-methylpropan-2-yl)-5-nitrophenol which was used without further purification in the next step. 1H-NMR (400 MHZ, DMSO-d6) δ 10.12 (s, 1H); 7.37 (s, 1H); 6.80 (s, 1H); 4.77 (s, 1H); 3.69-3.65 (m, 2H); 1.30 (s, 9H); 1.29 (s, 6H)